4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione

• Molecular Formula: C21H19Cl2N3O2
• Molecular Weight: 416.3 g/mol
• IUPAC Name: 4-(3,4-dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione
• InChI: InChI=1S/C21H19Cl2N3O2/c1-21-17(18(13-6-3-2-4-7-13)24-10-5-11-25(21)24)19(27)26(20(21)28)14-8-9-15(22)16(23)12-14/h2-4,6-9,12,17-18H,5,10-11H2,1H3
• InChI Key: JXYBDPIJTDSTAX-UHFFFAOYSA-N
• SMILES: CC12C(C(N3N1CCC3)C4=CC=CC=C4)C(=O)N(C2=O)C5=CC(=C(C=C5)Cl)Cl

Description

4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione, also known as DPTU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has also been found to modulate the activity of neurotransmitters, such as dopamine and acetylcholine, which are involved in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects
4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has been shown to exhibit a range of biochemical and physiological effects. It has been found to induce apoptosis, inhibit cell proliferation, and modulate the activity of neurotransmitters. In addition, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has been found to exhibit antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. In addition, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has been shown to exhibit low toxicity and high stability. However, the main limitation of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione is its poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione. One potential area of research is the development of more efficient synthesis methods for 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione. Another area of research is the investigation of the potential applications of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione in the treatment of other diseases, such as autoimmune disorders and viral infections. Finally, the study of the mechanism of action of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione is an important area of research that could provide insights into the development of new drugs for the treatment of various diseases.
Conclusion
In conclusion, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione is a promising chemical compound that has potential applications in various fields. Its synthesis method is relatively simple, and it has been found to exhibit antitumor, antifungal, and antibacterial activities. In addition, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has shown promising results in the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione and to investigate its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione involves the reaction of 3,4-dichlorophenyl hydrazine with 2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione in the presence of a suitable catalyst. This reaction results in the formation of 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione as a white crystalline solid with a melting point of 244-246°C.

Scientific Research Applications

4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has been extensively studied for its potential applications in various fields. It has been found to exhibit antitumor, antifungal, and antibacterial activities. In addition, 4-(3,4-Dichlorophenyl)-2-methyl-7-phenyl-1,4,8-triazatricyclo[6.3.0.02,6]undecane-3,5-dione has shown promising results in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.